N-[5-(6-fluoro-3-pyridinyl)-2,3-dihydro-1H-inden-2-yl]-2-propanesulfonamide

• Molecular Formula: C17H19FN2O2S
• Molecular Weight: 334.4 g/mol
• IUPAC Name: N-[5-(6-fluoropyridin-3-yl)-2,3-dihydro-1H-inden-2-yl]propane-2-sulfonamide
• InChI: InChI=1S/C17H19FN2O2S/c1-11(2)23(21,22)20-16-8-13-4-3-12(7-15(13)9-16)14-5-6-17(18)19-10-14/h3-7,10-11,16,20H,8-9H2,1-2H3
• InChI Key: QXQSUBKWSHMXDP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)NC1CC2=C(C1)C=C(C=C2)C3=CN=C(C=C3)F
• Synonyms: fluoro-PDIPS; N-(5-(6-fluoro-3-pyridinyl)-2,3-dihydro-1H-inden-2-yl)-2-propanesulfonamide; UoS12258

Description

N-[5-(6-fluoro-3-pyridinyl)-2,3-dihydro-1H-inden-2-yl]-2-propanesulfonamide, also known as this compound, is a useful research compound. Its molecular formula is C17H19FN2O2S and its molecular weight is 334.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared by a similar process to the preparation of Example 1, starting from Intermediate 2 with (6-fluoro-3-pyridinyl)boronic acid, except that, instead of stirring the mixture at conventional reflux for 16 h, the reaction mixture was stirred in a microwave reactor at 160° C. for 20 minutes.